ethyl 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate

• Molecular Formula: C10H11NO2S
• Molecular Weight: 209.27 g/mol
• IUPAC Name: ethyl 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate
• InChI: InChI=1S/C10H11NO2S/c1-3-13-10(12)8-5-9-7(11-8)4-6(2)14-9/h4-5,11H,3H2,1-2H3
• InChI Key: OWWISVHKUJKEQH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N1)C=C(S2)C

Description

Ethyl 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate is a useful research compound. Its molecular formula is C10H11NO2S and its molecular weight is 209.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 2-azido-3-(5-methylthiophen-2-yl)acrylate (3.38 g) was dissolved in m-xylene (30 mL) and the mixture was heated at reflux for 1 hour. The reaction solution was concentrated under reduced pressure. To the residue was added n-hexane and the residue was washed with n-hexane. The solid was collected by filtration, and dried under reduced pressure to give the title compound (2.56 g).